Cas no 1099047-33-2 (2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine)
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine
-
- MDL: MFCD16312418
- Inchi: 1S/C12H18N2O2/c1-12(2,3)9-5-4-6-10(7-9)16-8-11(13)14-15/h4-7,15H,8H2,1-3H3,(H2,13,14)
- InChI Key: PJXMBEWLERQSDP-UHFFFAOYSA-N
- SMILES: C(NO)(=N)COC1=CC=CC(C(C)(C)C)=C1
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB532472-1 g |
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine |
1099047-33-2 | 1g |
€750.40 | 2023-07-10 | ||
| abcr | AB532472-1g |
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine; . |
1099047-33-2 | 1g |
€750.40 | 2025-02-18 |
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine: A Comprehensive Overview
2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine (CAS No. 1099047-33-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group and a hydroxy moiety, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and potential applications of 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine, drawing on the latest research findings to provide a comprehensive overview.
The chemical structure of 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine is composed of a substituted phenoxy group attached to an acetamidine moiety. The presence of the tert-butyl group imparts steric hindrance and stability to the molecule, while the hydroxy group enhances its solubility and reactivity. These structural features contribute to the compound's unique pharmacological profile, making it an attractive target for drug development.
Recent studies have explored the biological activities of 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine could be a valuable therapeutic option for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry and replication processes, making it a promising candidate for antiviral therapy.
The pharmacokinetic properties of 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine have also been studied in detail. Preclinical studies in animal models have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.
Safety and toxicity assessments are essential components of drug development. Studies have indicated that 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further clinical trials are necessary to fully evaluate its safety profile in humans.
The potential applications of 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine extend beyond its anti-inflammatory and antiviral properties. Recent research has explored its role in neuroprotection and cancer therapy. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, suggesting its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preliminary studies have indicated that 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine may have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth.
In conclusion, 2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine (CAS No. 1099047-33-2) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
1099047-33-2 (2-(3-tert-Butyl-phenoxy)-N-hydroxy-acetamidine) Related Products
- 175277-47-1(2-(4-tert-Butylphenoxy)ethanimidamide Hydrochloride)
- 156596-69-9(N'-Hydroxy-2-(4-methylphenoxy)ethanimidamide)
- 156596-70-2(MOUITPKVUCWZOI-UHFFFAOYSA-N)
- 1016519-70-2(2-(2-tert-Butyl-phenoxy)-N-hydroxy-acetamidine)
- 1394649-93-4(2-4-(propan-2-yl)phenoxyethanimidamide hydrochloride)
- 2368870-94-2(2-(3-tert-Butyl-phenoxy)-acetamidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)